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Compound of Interest

Compound Name: 4-Aminoisoxazole hydrochloride

Cat. No.: B111110

CAS Number: 108511-98-4

This in-depth technical guide provides a comprehensive overview of 4-Aminoisoxazole
hydrochloride, a key building block in medicinal chemistry. Tailored for researchers, scientists,
and drug development professionals, this document details its chemical properties, synthesis,
and significant applications in the development of novel therapeutics.

Chemical and Physical Properties

4-Aminoisoxazole hydrochloride is a brown solid that serves as an important intermediate in
the synthesis of various pharmaceutical compounds.[1] Its fundamental properties are
summarized below for easy reference.

Property Value Source
Molecular Formula C3HaN20-HCI [2][3]
Molecular Weight 120.54 g/mol [21[31[4]
Appearance Brown solid [1]
Purity >95% [2][5]
Storage Conditions Inert atmosphere, 2-8°C [4]
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Synthesis of 4-Aminoisoxazole Hydrochloride

The synthesis of 4-Aminoisoxazole hydrochloride is a multi-step process that is crucial for its
application in further chemical reactions. A common and mild synthesis method involves the
nitration of isoxazole followed by a reduction and salt formation.[1]

Experimental Protocol: A Mild Synthesis Method[1]

This protocol outlines a mild synthesis method for 4-Aminoisoxazole hydrochloride, as
described in patent literature.

Step 1: Nitration of Isoxazole to 4-Nitroisoxazole

Dissolve isoxazole in a mixed solvent of acetic acid and acetic anhydride.

Add ammonium nitrate in batches while controlling the temperature.

After the reaction is complete, pour the mixture into ice water.

Extract the aqueous solution with ethyl acetate.

Combine the organic phases and concentrate to obtain 4-nitroisoxazole.

Step 2: Reduction and Salt Formation

To the obtained 4-nitroisoxazole, add ethanol, concentrated hydrochloric acid, and 5%
palladium on carbon (Pd/C).

Heat and pressurize the mixture to facilitate the reaction.

Once the reaction is complete, cool the mixture to 0-10°C.

Filter the resulting solid and wash it with glacial ethanol.

The final product is 4-Aminoisoxazole hydrochloride.[1]

Synthesis Workflow
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Caption: Synthesis workflow for 4-Aminoisoxazole hydrochloride.

Applications in Drug Development

4-Aminoisoxazole and its hydrochloride salt are valuable reactants in the design and synthesis
of novel therapeutic agents. The isoxazole ring is a prominent feature in many biologically
active compounds due to its unique chemical properties.[6][7][8]

Key Applications:

e HIV-1 Protease Inhibitors: 4-Aminoisoxazole is utilized as a reactant in the synthesis of
hydroxyethylene-based HIV-1 protease inhibitors that contain a heterocyclic P1"-P2" amide
bond isostere.[9][10]

e JAKS Inhibitors: This compound is also instrumental in the development of pyrimidine
derivatives that act as Janus kinase 3 (JAK3) inhibitors.[9][10]

o Protein Degrader Building Blocks: It is classified within the product family of protein degrader
building blocks, highlighting its role in targeted protein degradation technologies.[2]

» General Pharmaceutical Intermediate: As a versatile intermediate, it is a starting material for
a wide range of pharmaceutical compounds.[1]
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The isoxazole moiety, in general, is found in numerous FDA-approved drugs and contributes to
a wide spectrum of biological activities, including anti-inflammatory, anticancer, and
antibacterial properties.[11][12][13] The incorporation of the isoxazole ring can enhance the
physicochemical properties of drug candidates.[6][7]

Biological Significance of the Isoxazole Moiety

The isoxazole ring is a five-membered heterocycle containing adjacent nitrogen and oxygen
atoms.[8] This structure imparts specific electronic and conformational properties that are
advantageous in drug design.

Logical Relationship of Isoxazole in Medicinal Chemistry
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Caption: Role of the isoxazole moiety in drug discovery.
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The diverse biological activities of isoxazole-containing compounds underscore the importance
of intermediates like 4-Aminoisoxazole hydrochloride in the generation of new chemical
entities with therapeutic potential.[12][13] Its utility as a foundational element in complex
molecule synthesis makes it a compound of significant interest to the drug discovery
community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Aminoisoxazole Hydrochloride: A Technical Guide for
Drug Discovery Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b111110#4-aminoisoxazole-hydrochloride-cas-
number-108511-98-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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